Cas no 1804464-19-4 (3-Bromo-2-(difluoromethyl)-5-iodopyridine-6-sulfonamide)

• Product Name: 3-Bromo-2-(difluoromethyl)-5-iodopyridine-6-sulfonamide
• CAS No: 1804464-19-4
• MF: C₆H₄BrF₂IN₂O₂S
• MW: 412.97843837738
• CID: 4861525
• Update Time: 2025-07-18

3-Bromo-2-(difluoromethyl)-5-iodopyridine-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-(difluoromethyl)-5-iodopyridine-6-sulfonamide

• Inchi： 1S/C6H4BrF2IN2O2S/c7-2-1-3(10)6(15(11,13)14)12-4(2)5(8)9/h1,5H,(H2,11,13,14)
• InChI Key： IXUWFGGFAZDJIZ-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(C(F)F)N=C1S(N)(=O)=O)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 324
• XLogP3: 1.7
• Topological Polar Surface Area: 81.4

Additional information on 3-Bromo-2-(difluoromethyl)-5-iodopyridine-6-sulfonamide

Research Brief on 3-Bromo-2-(difluoromethyl)-5-iodopyridine-6-sulfonamide (CAS: 1804464-19-4)

3-Bromo-2-(difluoromethyl)-5-iodopyridine-6-sulfonamide (CAS: 1804464-19-4) is a halogenated pyridine derivative that has garnered significant attention in recent chemical and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound, characterized by its bromo, difluoromethyl, iodo, and sulfonamide functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents.

Recent studies have highlighted the role of this compound in medicinal chemistry, where its reactivity and stability make it an attractive candidate for further derivatization. The presence of multiple halogen atoms allows for selective cross-coupling reactions, enabling the construction of complex molecular architectures. Additionally, the sulfonamide moiety contributes to enhanced solubility and bioavailability, which are critical factors in drug design.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of 3-Bromo-2-(difluoromethyl)-5-iodopyridine-6-sulfonamide as a precursor for the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against BTK, a key target in the treatment of B-cell malignancies and autoimmune diseases. The researchers employed palladium-catalyzed cross-coupling reactions to modify the pyridine core, yielding compounds with improved selectivity and pharmacokinetic profiles.

Another notable application of this compound was reported in a 2022 ACS Infectious Diseases article, where it was utilized in the development of broad-spectrum antimicrobial agents. The study focused on modifying the sulfonamide group to enhance binding affinity to bacterial enzymes, resulting in compounds with significant activity against drug-resistant strains of Staphylococcus aureus and Escherichia coli. The findings underscore the potential of 3-Bromo-2-(difluoromethyl)-5-iodopyridine-6-sulfonamide as a scaffold for addressing the global challenge of antimicrobial resistance.

From a synthetic chemistry perspective, the compound's stability under various reaction conditions has been a subject of investigation. A 2023 Organic Letters publication detailed the optimization of reaction parameters for the selective functionalization of the pyridine ring, highlighting the compound's compatibility with a range of catalysts and solvents. These advancements have streamlined the production of derivatives, facilitating their use in high-throughput screening and structure-activity relationship studies.

In conclusion, 3-Bromo-2-(difluoromethyl)-5-iodopyridine-6-sulfonamide (CAS: 1804464-19-4) represents a promising building block in drug discovery, with demonstrated applications in kinase inhibition and antimicrobial therapy. Ongoing research continues to explore its potential in other therapeutic areas, such as neurodegenerative diseases and inflammation. The compound's versatility and the growing body of literature supporting its utility underscore its importance in contemporary chemical and pharmaceutical research.